Cas no 911312-77-1 (3-Chloro-4-(1H-pyrazol-1-yl)benzoic acid)

3-Chloro-4-(1H-pyrazol-1-yl)benzoic acid structure
911312-77-1 structure
Product Name:3-Chloro-4-(1H-pyrazol-1-yl)benzoic acid
CAS No:911312-77-1
MF:C10H7ClN2O2
MW:222.627781152725
CID:1090661
PubChem ID:63089123
Update Time:2025-04-20

3-Chloro-4-(1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-(1H-pyrazol-1-yl)benzoic acid
    • 3-chloro-4-pyrazol-1-ylbenzoic acid
    • SCHEMBL5068100
    • 911312-77-1
    • BENMVTLFAFPIQC-UHFFFAOYSA-N
    • DTXSID40734519
    • 3-Chloro-4-(1H-pyrazol-1-yl)benzoicacid
    • AKOS012389383
    • Inchi: 1S/C10H7ClN2O2/c11-8-6-7(10(14)15)2-3-9(8)13-5-1-4-12-13/h1-6H,(H,14,15)
    • InChI Key: BENMVTLFAFPIQC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C=CC=1N1C=CC=N1

Computed Properties

  • Exact Mass: 222.0196052g/mol
  • Monoisotopic Mass: 222.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.1Ų

3-Chloro-4-(1H-pyrazol-1-yl)benzoic acid Pricemore >>

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